Cas no 2227725-13-3 ((1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol
• CAS No: 2227725-13-3
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6290558
• PubChem ID: 165624963
• Update Time: 2025-08-01

(1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol
• 2227725-13-3
• EN300-1780890

• Inchi： 1S/C7H14N4O/c1-2-11-7(9-5-10-11)6(12)3-4-8/h5-6,12H,2-4,8H2,1H3/t6-/m0/s1
• InChI Key： HNGWMTYXGNGJLJ-LURJTMIESA-N
• SMILES： O[C@H](C1=NC=NN1CC)CCN

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77Ų

Additional information on (1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol

Introduction to (1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol (CAS No. 2227725-13-3)

(1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol (CAS No. 2227725-13-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral molecule with a unique structure that includes an amino group and a triazole ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of (1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol is characterized by a central chiral carbon atom, which is crucial for its biological activity. The amino group and the triazole ring are key features that contribute to its potential therapeutic effects. The triazole ring, in particular, is known for its broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. These characteristics have led to extensive research on the compound's potential as a drug candidate.

Recent studies have highlighted the potential of (1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol in various therapeutic areas. One notable application is in the treatment of fungal infections. The compound has shown promising antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a potential candidate for the development of new antifungal agents, which are urgently needed due to the increasing prevalence of drug-resistant fungal strains.

In addition to its antifungal properties, (1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol has also been investigated for its antiviral activity. Preliminary studies have demonstrated that the compound can inhibit the replication of certain viruses, such as herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings suggest that it could be further developed as a broad-spectrum antiviral agent.

The anti-inflammatory properties of (1S)-3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-1-ol have also been explored. Research has shown that the compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (1S)-3-amino-1-(1-Ethyl-H-tetrazolyl)propanol has been studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and favorable pharmacokinetic properties, which are essential for its use as a therapeutic agent. The compound's stability in physiological conditions and its ability to cross biological membranes are also important factors that contribute to its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-3-amino-1-(1-Ethyl-H-tetrazolyl)propanol in human subjects. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety and effectiveness.

In conclusion, (1S)-3-amino-1-(1-Ethyl-H-tetrazolyl)propanol (CAS No. 2227725-13-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to explore its full potential and pave the way for new treatments in various medical fields.